Cas no 1807937-71-8 ((1r,3r)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans)

• Product Name: (1r,3r)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans
• CAS No: 1807937-71-8
• MDL: MFCD28145635
• CID: 4618962
• PubChem ID: 91654600
• Update Time: 2025-07-23

(1r,3r)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-(3,4-Dichlorophenyl)cyclobutan-1-amine Hydrochloride, trans
• (1r,3r)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans

• MDL： MFCD28145635

Additional information on (1r,3r)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans

Introduction to (1R,3R)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans and its Significance in Modern Medicinal Chemistry

The compound with the CAS number 1807937-71-8 is a specialized chemical entity that has garnered significant attention in the field of medicinal chemistry. Specifically, the product name (1R,3R)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans refers to a chiral amine derivative that exhibits unique structural and pharmacological properties. This compound belongs to a class of molecules that are being extensively studied for their potential therapeutic applications, particularly in the development of novel pharmaceutical agents.

Chirality plays a crucial role in the pharmacological activity of many drugs, and the stereochemistry of (1R,3R)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans is one of its most defining features. The presence of the (1R,3R) configuration ensures that the molecule interacts with biological targets in a specific manner, which can significantly influence its efficacy and selectivity. This aspect has made it a subject of intense interest for researchers aiming to develop enantiopure compounds with enhanced pharmacological profiles.

The structural motif of this compound, featuring a cyclobutane ring substituted with a 3,4-dichlorophenyl group and an amine function at the 1-position, is highly intriguing from a chemical perspective. The cyclobutane ring introduces rigidity to the molecule, which can be beneficial in terms of binding affinity and metabolic stability. Meanwhile, the dichlorophenyl group enhances lipophilicity and electronic properties, making it an attractive scaffold for drug design. The hydrochloride salt form of this compound improves its solubility in aqueous media, facilitating its use in various formulation and administration routes.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting specific biological pathways. The amine moiety in (1R,3R)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans provides a versatile handle for further derivatization and functionalization. This has allowed researchers to explore its potential as a lead compound for various therapeutic indications. For instance, studies have suggested that such amine derivatives may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer progression.

The dichlorophenyl substituent is particularly noteworthy as it imparts unique electronic properties to the molecule. This feature can be exploited to modulate the binding interactions with biological targets. Additionally, the dichloro group may enhance metabolic stability by resisting oxidative degradation pathways that are common to many aromatic compounds. These characteristics make this compound an attractive candidate for further optimization towards therapeutic applications.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular modeling studies. These techniques have been instrumental in identifying potential binding modes of (1R,3R)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans with various biological targets. By leveraging these computational tools, researchers can rapidly design analogs with improved pharmacokinetic properties and reduced off-target effects. This approach has accelerated the discovery process for novel drug candidates derived from this scaffold.

The synthesis of enantiopure compounds like (1R,3R)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, trans presents both challenges and opportunities for synthetic chemists. The development of efficient asymmetric synthetic routes has been crucial in achieving high enantiomeric purity without excessive reliance on chiral auxiliaries or catalysts. Recent innovations in asymmetric catalysis have provided new methodologies for constructing complex chiral molecules with high stereochemical control. These advancements have not only improved the accessibility of such compounds but also reduced production costs.

The potential therapeutic applications of this compound are vast and span multiple disease areas. Preliminary studies have highlighted its potential as an inhibitor of certain enzymes implicated in inflammatory responses and neurodegenerative diseases. The ability to modulate these pathways could lead to novel treatments for conditions such as rheumatoid arthritis or Alzheimer's disease. Furthermore, the structural features of this molecule make it an excellent candidate for developing kinase inhibitors targeting various cancers.

In conclusion, (1R,3R)-3-(3,4-dichlorophenyl)cyclobutan-1-amine hydrochloride, identified by its CAS number 1807937-71-8, represents a significant advancement in medicinal chemistry research. Its unique stereochemistry and structural features offer promising avenues for developing novel therapeutic agents with enhanced efficacy and selectivity. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a pivotal role in future drug discovery efforts.